(3S)-3-phenoxypiperidine
Overview
Description
(3S)-3-phenoxypiperidine, also known as 3-Phenoxy-3-phenylpiperidine, is a chiral molecule composed of a phenoxy group connected to a phenyl group. This molecule has a wide range of applications in the field of medicinal chemistry, organic synthesis, and pharmaceutical research. It is a key intermediate in the synthesis of many drugs and active pharmaceutical ingredients (APIs). It is also used as a starting material for the synthesis of other compounds, such as amino acids, peptides, and nucleotides. In addition, it is used as a chiral auxiliaries in asymmetric synthesis and as a catalyst in organic reactions.
Scientific Research Applications
Land Use Landscape Ecology
(3S)-3-phenoxypiperidine: plays a crucial role in land use landscape ecology. Here’s how:
Application: Researchers use 3S technology to establish models for land use and landscape design changes. By analyzing data, they study land use patterns and their impact on ecological health. For instance, a study found that non-farm agricultural land accounted for 50.1% in a specific area, while green areas constituted 36% .
Geography and Remote Sensing
3S technology has extended beyond the ivory tower of academia and into practical applications in geography. Notably:
- Impact : It profoundly influences our lives by enabling dynamic land use monitoring and identifying areas of land change .
Glacier Mapping on the Qinghai-Tibet Plateau
In the field of surveying and mapping, 3S technology has practical applications. For instance:
- Example : Researchers have used 3S technology to map glaciers on the Qinghai-Tibet Plateau, providing valuable insights .
Meteorology and Disaster Monitoring
3S technology contributes significantly to meteorology. Key aspects include:
Urban Planning and Land Resource Management
Urban development and land resource management benefit from 3S technology:
Exploration of Land Resources
3S technology provides new avenues for land resource research and exploration:
Mechanism of Action
Target of Action
Similar compounds are known to interact with various proteins and receptors in the body
Mode of Action
The exact mode of action of (3S)-3-phenoxypiperidine is currently unknown due to the lack of specific information available. Generally, compounds like this interact with their targets, leading to changes in the function of the target, which can result in various physiological effects .
Biochemical Pathways
Similar compounds are known to influence a variety of biochemical pathways, leading to diverse downstream effects .
Result of Action
The effects would depend on the specific targets and pathways that the compound interacts with .
properties
IUPAC Name |
(3S)-3-phenoxypiperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11/h1-3,5-6,11-12H,4,7-9H2/t11-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDPNIJKUTWDGMV-NSHDSACASA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)OC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-phenoxypiperidine | |
CAS RN |
1845902-72-8 |
Source
|
| Record name | (3S)-3-phenoxypiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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